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Compound of Interest

Compound Name: D-Lactal

Cat. No.: B15289894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties and

synthetic methodologies related to D-Lactal and its analogues. Due to the limited availability of

direct experimental data for D-Lactal, this document leverages detailed information from its

close structural analogue, D-glucal, and its acetylated derivative, tri-O-acetyl-D-glucal, to

provide a robust resource for researchers in the field. Glycals, including D-Lactal and its

analogues, are pivotal intermediates in carbohydrate chemistry and hold significant potential in

drug discovery and development.[1][2][3][4][5]

Spectroscopic Data for D-Glucal and Tri-O-acetyl-D-
glucal
The following tables summarize the key spectroscopic data for D-glucal and tri-O-acetyl-D-

glucal, serving as a reference for the characterization of these and similar compounds.

Table 1: ¹H NMR Spectroscopic Data
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Compoun
d

Solvent
Chemical
Shift (δ)
ppm

Multiplicit
y

Coupling
Constant
(J) Hz

Assignm
ent

Referenc
e

D-Glucal - 6.43 dd 6.2, 1.2 H-1 PubChem

4.79 t 4.4 H-2 PubChem

4.02 m H-3 PubChem

3.79 m H-4 PubChem

3.71 m H-5 PubChem

3.89, 3.73 m H-6a, H-6b PubChem

Tri-O-

acetyl-D-

glucal

CDCl₃ 6.48 d 6.3 H-1
ChemicalB

ook

4.84 t 4.2 H-2
ChemicalB

ook

5.34 m H-3
ChemicalB

ook

5.24 m H-4
ChemicalB

ook

4.29 m H-5
ChemicalB

ook

4.45, 4.22 m H-6a, H-6b
ChemicalB

ook

2.09, 2.08,

2.05
s 3 x OAc

ChemicalB

ook

Table 2: ¹³C NMR Spectroscopic Data
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Compound Solvent
Chemical Shift
(δ) ppm

Assignment Reference

D-Glucal - 144.7 C-1 PubChem

102.7 C-2 PubChem

67.8 C-3 PubChem

68.9 C-4 PubChem

78.4 C-5 PubChem

62.1 C-6 PubChem

Table 3: Infrared (IR) Spectroscopy Data

Compound Technique
Wavenumber
(cm⁻¹)

Assignment Reference

D-Glucal ATR
3320, 2920,

1645, 1080

O-H, C-H, C=C,

C-O
PubChem

Tri-O-acetyl-D-

glucal
-

1750, 1650,

1230

C=O (ester),

C=C, C-O
ChemicalBook

Table 4: Mass Spectrometry Data

Compound Property Value Unit Reference

D-Glucal Molecular Weight 146.14 g/mol PubChem[6]

Exact Mass 146.05790880 Da PubChem[6]

Experimental Protocols
The synthesis of D-glucal and its derivatives is a well-established process in carbohydrate

chemistry. The following protocols are based on established literature procedures and provide

a framework for the laboratory synthesis of these valuable intermediates.
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Synthesis of D-Glucal from D-Glucose
This procedure involves the conversion of D-glucose to its per-acetylated form, followed by

reductive elimination to yield D-glucal.

Materials:

D-Glucose

Acetic anhydride

Sodium acetate

Zinc dust

Acetic acid

Sodium bicarbonate

Ethyl acetate

Magnesium sulfate

Procedure:

Acetylation of D-Glucose: D-glucose is treated with acetic anhydride and a catalytic amount

of sodium acetate. The mixture is heated to afford the per-acetylated glucose.

Reductive Elimination: The crude per-acetylated glucose is dissolved in acetic acid. Zinc dust

is added portion-wise with vigorous stirring. The reaction is exothermic and should be cooled

in an ice bath.

Work-up: After the reaction is complete, the mixture is filtered to remove excess zinc. The

filtrate is neutralized with a saturated solution of sodium bicarbonate. The aqueous layer is

extracted with ethyl acetate. The combined organic layers are dried over magnesium sulfate,

filtered, and the solvent is removed under reduced pressure to yield crude D-glucal.

Purification: The crude product can be purified by column chromatography on silica gel.
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Synthesis of Tri-O-acetyl-D-glucal
This protocol describes the acetylation of D-glucal.[7][8]

Materials:

D-Glucal

Acetic anhydride

Pyridine

Dichloromethane

Hydrochloric acid (1M)

Saturated sodium bicarbonate solution

Magnesium sulfate

Procedure:

Acetylation: D-Glucal is dissolved in a mixture of pyridine and dichloromethane. Acetic

anhydride is added dropwise at 0 °C. The reaction mixture is stirred at room temperature

until completion (monitored by TLC).

Work-up: The reaction mixture is diluted with dichloromethane and washed successively with

1M hydrochloric acid, saturated sodium bicarbonate solution, and brine. The organic layer is

dried over magnesium sulfate, filtered, and the solvent is evaporated.

Purification: The resulting residue is purified by column chromatography on silica gel to give

tri-O-acetyl-D-glucal as a white solid.

Potential Role of Glycals in Biological Pathways
While specific signaling pathways involving D-Lactal are not well-documented, the broader

class of glycans and their derivatives are known to play crucial roles in various biological

processes. Glycans are involved in cell-cell recognition, immune responses, and pathogenesis.
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The diagram below illustrates a generalized model of how a glycan analogue might interfere

with a typical signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic and Synthetic Insights into D-Lactal and
its Analogues: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289894#spectroscopic-data-for-d-lactal-and-its-
analogues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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